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Compound of Interest

2-[4-(Dibutylamino)-2-
Compound Name:
hydroxybenzoyllbenzoic acid

cat. No.: B1301261

An In-depth Technical Guide to 2-[4-
(Dibutylamino)-2-hydroxybenzoyl]lbenzoic acid

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, properties, and synthesis of 2-[4-(Dibutylamino)-2-hydroxybenzoyl]benzoic acid. It
is intended for researchers, scientists, and professionals in drug development and chemical
manufacturing.

Molecular Structure and Chemical Formula

2-[4-(Dibutylamino)-2-hydroxybenzoyl]lbenzoic acid is an organic compound belonging to
the benzophenone family. Its structure is characterized by a central benzoylbenzoic acid core
with a dibutylamino and a hydroxyl group substitution.

The molecular formula for this compound is C22H27NO4.[1][2][3] The IUPAC name is 2-[4-
(dibutylamino)-2-hydroxybenzoyl]benzoic acid.[4] Key identifiers for this compound are
summarized in the table below.
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Identifier Value
Molecular Formula C22H27NOA4[1][2][3]
Molecular Weight 369.45 g/mol [1][2][5][6]
CAS Number 54574-82-2[1][2][5][71[8]
2-[4-(dibutylamino)-2-hydroxybenzoyl]benzoic
IUPAC Name s Y ) Y Y 2
acid[4]
CCCCN(CCCOC)C1=CC(=C(C=C1)C(=0)C2=CC
SMILES
=CC=C2C(=0)0)O[3][4]
InChl Key QPNFUBAIQZJEPO-UHFFFAOYSA-NI3][4][5]

Physicochemical Properties

2-[4-(Dibutylamino)-2-hydroxybenzoyl]lbenzoic acid is a solid at room temperature. A
summary of its key physicochemical properties is presented in the table below.

Property Value

Physical Form Solid

Melting Point 190-193 °CI[5][6][7]
Assay Purity >98%[8][9]

Predicted Boiling Point 570.2 £ 45.0 °C[5][6]
Predicted Density 1.170 + 0.06 g/cm3[5][6]
Predicted pKa 3.28 + 0.36[5][6]

Applications in Research and Industry

2-[4-(Dibutylamino)-2-hydroxybenzoyl]lbenzoic acid serves as a versatile intermediate in
various industrial applications.
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» Dye Intermediate: It is a key precursor in the synthesis of thermal and pressure-sensitive
dyes.[7]

o UV Absorber: As a substituted benzophenone, it has potential applications as a UV absorber,
protecting materials from degradation by ultraviolet radiation. The 2-hydroxybenzophenone
moiety is known to absorb UV light and dissipate the energy as heat through a reversible
intramolecular proton transfer mechanism.[10][11]

o Proteomics Research: This compound is also utilized as a biochemical in the field of
proteomics.[8]

Experimental Protocols
Representative Synthesis of 2-[4-(Dibutylamino)-2-
hydroxybenzoyl]benzoic acid

The synthesis of 2-[4-(Dibutylamino)-2-hydroxybenzoyl]benzoic acid can be achieved via a
Friedel-Crafts acylation reaction between 3-(dibutylamino)phenol and phthalic anhydride. The
following is a representative protocol adapted from the synthesis of analogous compounds.[12]
[13][14]

Materials:

3-(Dibutylamino)phenol

Phthalic anhydride

Toluene (or another suitable solvent)

Sodium hydroxide (NaOH) solution

Hydrochloric acid (HCI)

Ethanol (for recrystallization)

Procedure:
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e Reaction Setup: In a three-necked flask equipped with a stirrer, reflux condenser, and a
dropping funnel, add equimolar amounts of 3-(dibutylamino)phenol and phthalic anhydride in
toluene.

o Acylation: Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen) for several
hours.

o Hydrolysis: After cooling the reaction mixture, add a sodium hydroxide solution and heat to
facilitate the hydrolysis of any ester intermediates.

 Acidification: Pour the cooled reaction mixture into ice and acidify with concentrated
hydrochloric acid to a pH of 3-6 to precipitate the crude product.

« Purification: Filter the resulting solid, wash with water, and then recrystallize from a suitable
solvent such as ethanol to obtain the purified 2-[4-(Dibutylamino)-2-
hydroxybenzoyl]benzoic acid.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 2-[4-
(Dibutylamino)-2-hydroxybenzoyl]benzoic acid.
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Synthesis Workflow for 2-[4-(Dibutylamino)-2-hydroxybenzoyl]benzoic acid
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Caption: Synthesis workflow diagram.

Mechanism of UV Absorption

2-Hydroxybenzophenones, such as the title compound, function as UV absorbers through a
photostable mechanism involving intramolecular proton transfer.
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UV Absorption Mechanism in 2-Hydroxybenzophenones

Ground State (Keto Tautomer)

[Molecule with intramolecular H-bond]

UV Photon Absorption

Excited State

[Excited Keto Tautomer]

Proton Transfer

cited State (Enol Tautomer)

[Excited Enol Tautomer]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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